![molecular formula C14H18Cl2N2O B5112956 3,4-dichloro-N-[2-(1-piperidinyl)ethyl]benzamide](/img/structure/B5112956.png)
3,4-dichloro-N-[2-(1-piperidinyl)ethyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4-dichloro-N-[2-(1-piperidinyl)ethyl]benzamide, also known as U-47700, is a synthetic opioid analgesic drug that was first developed in the 1970s. It has gained popularity as a recreational drug due to its potent opioid effects, but it has also been used in scientific research due to its unique properties.
Mechanism of Action
3,4-dichloro-N-[2-(1-piperidinyl)ethyl]benzamide acts as an agonist at the μ-opioid receptor, which is responsible for mediating the analgesic effects of opioids. It also has activity at the δ-opioid receptor, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and pupillary constriction. It also has the potential to produce dependence and tolerance with repeated use.
Advantages and Limitations for Lab Experiments
One advantage of using 3,4-dichloro-N-[2-(1-piperidinyl)ethyl]benzamide in lab experiments is its potency, which allows for the study of opioid receptor activity at low concentrations. However, its potential for dependence and tolerance may limit its usefulness in long-term studies.
Future Directions
Future research on 3,4-dichloro-N-[2-(1-piperidinyl)ethyl]benzamide could focus on its potential as a treatment for opioid addiction and withdrawal symptoms, as well as its potential as a pain reliever. Additionally, further studies could investigate its effects on other opioid receptors and its potential for abuse and dependence.
Synthesis Methods
The synthesis of 3,4-dichloro-N-[2-(1-piperidinyl)ethyl]benzamide involves the reaction of 3,4-dichlorobenzoyl chloride with 2-(1-piperidinyl)ethylamine in the presence of a base such as triethylamine. The resulting product is then purified by recrystallization to obtain this compound.
Scientific Research Applications
3,4-dichloro-N-[2-(1-piperidinyl)ethyl]benzamide has been used in scientific research to study its opioid receptor activity and its potential as a pain reliever. It has also been used to investigate its potential as a treatment for opioid addiction and withdrawal symptoms.
properties
IUPAC Name |
3,4-dichloro-N-(2-piperidin-1-ylethyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18Cl2N2O/c15-12-5-4-11(10-13(12)16)14(19)17-6-9-18-7-2-1-3-8-18/h4-5,10H,1-3,6-9H2,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXEWSVFFAZQEDT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CCNC(=O)C2=CC(=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.